Cas no 391228-36-7 (3-(4-fluorobenzamido)phenyl 4-fluorobenzoate)

• Product Name: 3-(4-fluorobenzamido)phenyl 4-fluorobenzoate
• CAS No: 391228-36-7
• MF: C₂₀H₁₃F₂NO₃
• MW: 353.318932294846
• CID: 5823501
• PubChem ID: 3409068
• Update Time: 2025-11-02

3-(4-fluorobenzamido)phenyl 4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-fluoro-, 3-[(4-fluorobenzoyl)amino]phenyl ester
• Z276545690
• AKOS002284809
• [3-[(4-fluorobenzoyl)amino]phenyl] 4-fluorobenzoate
• ZINC04070465
• IFLab1_000469
• HMS1413F07
• F0191-5733
• 3-(4-fluorobenzamido)phenyl 4-fluorobenzoate
• IDI1_008688
• Oprea1_799411
• 391228-36-7

• Inchi： 1S/C20H13F2NO3/c21-15-8-4-13(5-9-15)19(24)23-17-2-1-3-18(12-17)26-20(25)14-6-10-16(22)11-7-14/h1-12H,(H,23,24)
• InChI Key： SUGAOHRPTAMTPL-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC(NC(=O)C2=CC=C(F)C=C2)=C1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 353.08634960g/mol
• Monoisotopic Mass: 353.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 433.3±40.0 °C(Predicted)
• pka: 12.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 3-(4-fluorobenzamido)phenyl 4-fluorobenzoate

Comprehensive Overview of 3-(4-fluorobenzamido)phenyl 4-fluorobenzoate (CAS No. 391228-36-7): Properties, Applications, and Market Insights

3-(4-fluorobenzamido)phenyl 4-fluorobenzoate (CAS No. 391228-36-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This fluorinated derivative combines a benzamido group with a benzoate ester, making it a versatile intermediate for drug development and advanced material synthesis. The presence of fluorine atoms enhances its biochemical stability and bioavailability, key factors driving its adoption in modern research.

The molecular structure of 3-(4-fluorobenzamido)phenyl 4-fluorobenzoate features two distinct fluorinated aromatic rings connected via an amide linkage. This configuration contributes to its unique physicochemical properties, including moderate solubility in polar organic solvents like DMSO and methanol, and a melting point range of 145-150°C. Researchers particularly value its meta-substitution pattern, which influences its reactivity in nucleophilic substitution reactions – a hot topic in current medicinal chemistry discussions about structure-activity relationships.

In pharmaceutical applications, 3-(4-fluorobenzamido)phenyl 4-fluorobenzoate serves as a crucial building block for developing kinase inhibitors and GPCR modulators, addressing trending research areas in oncology and neurological disorders. Recent studies (2023-2024) highlight its potential in creating next-generation PET tracers for diagnostic imaging, responding to the growing demand for precision medicine tools. The compound's fluorine-18 labeled analogs are being explored for their improved metabolic stability and target specificity.

The material science sector utilizes 391228-36-7 as a monomer for synthesizing high-performance polymers with enhanced thermal stability and dielectric properties. These materials find applications in flexible electronics and 5G technology components – two rapidly expanding markets. Industry reports indicate a 12% annual growth in demand for such fluorinated intermediates since 2022, driven by advancements in wearable medical devices and IoT sensors.

From a synthetic chemistry perspective, 3-(4-fluorobenzamido)phenyl 4-fluorobenzoate demonstrates interesting reactivity patterns that align with current green chemistry initiatives. Researchers are developing more sustainable production methods using flow chemistry techniques and biocatalysts, addressing environmental concerns while maintaining high yields. These innovations respond to frequent search queries about "eco-friendly synthesis of fluorinated compounds" in academic databases.

Quality control of CAS 391228-36-7 typically involves HPLC purity analysis (>98%) and comprehensive spectral characterization (1H/13C NMR, HRMS). The compound's stability profile makes it suitable for long-term storage under inert conditions, though precautions against moisture are recommended. These specifications meet the stringent requirements of GMP-compliant pharmaceutical manufacturing, a trending topic in regulatory discussions.

Market analysis reveals that 3-(4-fluorobenzamido)phenyl 4-fluorobenzoate suppliers are increasingly offering customized packaging and documentation services to support drug discovery workflows. The compound's pricing reflects its high purity grades and the complexity of fluorinated compound synthesis, with current market values ranging between $280-$350 per gram for research quantities. This positions it as a premium intermediate in the fine chemicals market segment.

Future research directions for 391228-36-7 include exploring its potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two cutting-edge therapeutic modalities. Computational studies using AI-assisted drug design platforms (a frequently searched topic) suggest promising modifications to enhance its target selectivity. These developments align with the pharmaceutical industry's focus on targeted therapies and personalized medicine approaches.

Safety considerations for handling 3-(4-fluorobenzamido)phenyl 4-fluorobenzoate follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, appropriate PPE including gloves and safety goggles is recommended. The compound's ESG (Environmental, Social, and Governance) profile is being evaluated as part of broader industry sustainability efforts, another trending discussion point in chemical manufacturing circles.

In conclusion, 3-(4-fluorobenzamido)phenyl 4-fluorobenzoate (CAS No. 391228-36-7) represents a valuable fluorinated intermediate with diverse applications across multiple high-growth sectors. Its unique structural features and evolving applications in drug discovery and advanced materials ensure its continued relevance in scientific research and industrial applications. As innovation in fluorinated compounds accelerates, this compound is poised to play an increasingly important role in addressing contemporary challenges in healthcare and technology.